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Compound of Interest

Compound Name: Chlorendic anhydride

Cat. No.: B085838 Get Quote

Technical Support Center: Chlorendic Anhydride
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for storing and handling chlorendic
anhydride.

Frequently Asked Questions (FAQs)
Q1: What is chlorendic anhydride and what are its primary applications in research?

A1: Chlorendic anhydride, also known as 1,4,5,6,7,7-hexachloro-5-norbornene-2,3-

dicarboxylic anhydride, is a solid, reactive flame retardant.[1] Its highly chlorinated bicyclic

structure imparts permanent flame retardancy, high heat distortion temperature, and excellent

corrosion and abrasion resistance to polymers.[1] In a research setting, it is primarily used as a

monomer or cross-linking agent in the synthesis of flame-retardant polymers such as

unsaturated polyesters and epoxy resins.[2][3] It can also be used as a chemical intermediate

for the synthesis of chlorendic acid.[2]

Q2: What are the main hazards associated with chlorendic anhydride?

A2: Chlorendic anhydride is irritating to the eyes, skin, and respiratory tract.[4] It may cause

an allergic skin reaction.[5] It is also suspected of causing cancer through oral exposure.[5] In

the presence of water or moisture, it hydrolyzes to form chlorendic acid.[2]
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Q3: How should chlorendic anhydride be stored?

A3: Chlorendic anhydride should be stored in a cool, dry, well-ventilated area away from

sources of ignition and direct sunlight.[6] Containers should be kept tightly closed to prevent

moisture absorption, which leads to hydrolysis into chlorendic acid.[6] It is also sensitive to

moisture and should be stored under an inert gas.[7]

Q4: What personal protective equipment (PPE) should be worn when handling chlorendic
anhydride?

A4: When handling chlorendic anhydride, appropriate personal protective equipment should

be worn, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat or

protective clothing.[8] If there is a risk of generating dust, a respirator with a particulate filter is

recommended.[8]

Q5: What materials are incompatible with chlorendic anhydride?

A5: Chlorendic anhydride is incompatible with strong oxidizing agents, strong acids, and

strong bases.[9] It also reacts with water and moisture.[6]

Q6: What should I do in case of a spill?

A6: In the event of a spill, you should first ensure the area is well-ventilated and eliminate any

ignition sources. Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust

generation, and place it into a suitable, labeled container for disposal.[9] The spill area should

then be cleaned thoroughly.

Q7: How does chlorendic anhydride react with water?

A7: Chlorendic anhydride readily hydrolyzes in the presence of water to form chlorendic acid.

[2] This reaction is relatively rapid, with a half-life of approximately one hour in an aqueous

solution.[2] This is an important consideration for storage and for any experiments conducted in

the presence of moisture.
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Issue Possible Cause(s) Recommended Solution(s)

Poor solubility in non-polar

organic solvents during an

experiment.

Chlorendic anhydride has

limited solubility in non-polar

solvents.

Consider using more polar

organic solvents such as

acetone, in which it is readily

soluble.[6]

Inconsistent results in

polymerization reactions.

The chlorendic anhydride may

have partially hydrolyzed to

chlorendic acid due to

moisture exposure. The

presence of the diacid can

alter the reaction kinetics.

Ensure the chlorendic

anhydride is stored in a tightly

sealed container in a dry

environment. Consider drying

the material under vacuum

before use if moisture

contamination is suspected.

The material has a strong,

unexpected odor.

Technical grade chlorendic

anhydride may contain volatile

impurities.

Work in a well-ventilated fume

hood. If high purity is required

for your application, consider

purification methods such as

recrystallization, though

specific solvent systems are

not widely published.[10]

Skin or respiratory irritation

experienced during handling.

Inhalation or skin contact with

chlorendic anhydride dust.

Always handle chlorendic

anhydride in a fume hood and

wear appropriate PPE,

including gloves, safety

glasses, and a lab coat. For

tasks that may generate

significant dust, use a

respirator.

Data Presentation
Table 1: Physical and Chemical Properties of Chlorendic Anhydride
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Property Value Reference(s)

Molecular Formula C₉H₂Cl₆O₃ [10]

Molecular Weight 370.83 g/mol [10]

Appearance White crystalline solid [10]

Melting Point 230-235 °C [2]

Solubility

Soluble in acetone, benzene,

and toluene; slightly soluble in

water, n-hexane, and carbon

tetrachloride.

[10]

Table 2: Safety and Hazard Information for Chlorendic Anhydride
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Hazard Category GHS Classification
Precautionary
Statements
(Examples)

Reference(s)

Acute Toxicity (Oral) Category 4

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.

[5]

Skin

Corrosion/Irritation
Category 2

P280: Wear protective

gloves. P302+P352:

IF ON SKIN: Wash

with plenty of soap

and water.

[5]

Serious Eye

Damage/Eye Irritation
Category 2A

P280: Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[5]

Respiratory or Skin

Sensitization

Skin Sensitizer,

Category 1

P261: Avoid breathing

dust. P272:

Contaminated work

clothing should not be

allowed out of the

workplace.

[5]

Carcinogenicity Category 2 P201: Obtain special

instructions before

use. P280: Wear

protective

gloves/protective

[5]
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clothing/eye

protection/face

protection.

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

P261: Avoid breathing

dust. P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[5]

Experimental Protocols
Illustrative Protocol 1: Synthesis of a Chlorendic
Anhydride-Based Unsaturated Polyester Resin
This protocol is an illustrative example for the preparation of a flame-retardant unsaturated

polyester resin incorporating chlorendic anhydride.

Materials:

Chlorendic anhydride

Maleic anhydride

Propylene glycol

p-Toluenesulfonic acid (catalyst)

Xylene (entrainer for water removal)

Styrene (cross-linking monomer)

Benzoyl peroxide (initiator)

Procedure:
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Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a

thermometer, a nitrogen inlet, and a Dean-Stark trap with a condenser, add chlorendic
anhydride, maleic anhydride, and propylene glycol.

Inert Atmosphere: Purge the flask with nitrogen for 15 minutes to create an inert atmosphere.

Heating and Catalysis: Begin stirring and gradually heat the mixture. Once the reactants

have melted and the temperature reaches approximately 140°C, add a catalytic amount of p-

toluenesulfonic acid and xylene.

Polycondensation: Continue heating the mixture to 180-200°C. The water produced during

the esterification reaction will be removed azeotropically with xylene and collected in the

Dean-Stark trap. Monitor the reaction by measuring the acid value of the mixture at regular

intervals.

Reaction Completion: The reaction is considered complete when the acid value reaches the

desired level (typically below 50 mg KOH/g).

Cooling and Dilution: Once the reaction is complete, cool the flask to below 100°C and add

styrene monomer to the polyester resin to achieve the desired viscosity. Add a small amount

of an inhibitor (e.g., hydroquinone) to prevent premature polymerization.

Curing: To cure the resin, add a suitable initiator, such as benzoyl peroxide, and mix

thoroughly. The resin can then be cast into a mold and cured at an elevated temperature

(e.g., 80-120°C) until a hard, cross-linked polymer is formed.

Characterization:

Acid Value: Determined by titration with a standardized solution of potassium hydroxide.

Viscosity: Measured using a rotational viscometer.

Gel Time and Peak Exotherm: Determined by monitoring the temperature of the resin after

the addition of the initiator.

Thermal Properties: Analyzed using thermogravimetric analysis (TGA) and differential

scanning calorimetry (DSC).
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Flammability: Assessed by standard tests such as UL 94.

Illustrative Protocol 2: Curing of an Epoxy Resin with
Chlorendic Anhydride
This protocol provides a general procedure for using chlorendic anhydride as a curing agent

for an epoxy resin.

Materials:

Bisphenol A based liquid epoxy resin

Chlorendic anhydride

Tertiary amine accelerator (e.g., benzyldimethylamine)

Procedure:

Preparation: Gently heat the epoxy resin to reduce its viscosity (e.g., to 50-60°C).

Mixing: In a suitable container, add the pre-heated epoxy resin and the calculated amount of

chlorendic anhydride. The stoichiometric ratio can be a starting point, but optimal

properties may be achieved at slightly different ratios, which should be determined

experimentally.[7] Mix thoroughly until the chlorendic anhydride is completely dissolved.

Accelerator Addition: Add a small amount of the tertiary amine accelerator to the mixture and

stir until homogeneous.[4]

Degassing: Place the mixture in a vacuum oven to remove any entrapped air bubbles.

Curing: Pour the bubble-free mixture into a pre-heated mold. The curing schedule will

depend on the specific resin system and desired properties, but a typical schedule might

involve an initial cure at a lower temperature (e.g., 2 hours at 120°C) followed by a post-cure

at a higher temperature (e.g., 4 hours at 150°C).[11]

Characterization:
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Glass Transition Temperature (Tg): Determined by DSC or dynamic mechanical analysis

(DMA).

Mechanical Properties: Tensile strength, flexural strength, and impact strength can be

measured according to ASTM standards.

Thermal Stability: Assessed using TGA.

Mandatory Visualizations
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Safe Handling Workflow for Chlorendic Anhydride
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Caption: Safe handling workflow for chlorendic anhydride.
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Caption: Chemical incompatibilities of chlorendic anhydride.

Illustrative Experimental Workflow: Polyester Synthesis
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Caption: Workflow for chlorendic anhydride-based polyester synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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